5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide

• IUPAC Name: 5-ethyl-N-(1-methylpiperidin-4-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H20N2OS/c1-3-11-4-5-12(17-11)13(16)14-10-6-8-15(2)9-7-10/h4-5,10H,3,6-9H2,1-2H3,(H,14,16)
• InChI Key: OXHDVDZNPUVXEE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)NC2CCN(CC2)C
• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol

Description

5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide, also known as SERT inhibitor, is a chemical compound that has been extensively studied in scientific research. It is a potent inhibitor of the serotonin transporter (SERT) and has shown promising results in various studies.

Mechanism of Action

5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide is a potent inhibitor of the serotonin transporter (5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide). It binds to the 5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide and prevents the reuptake of serotonin into the presynaptic neuron, thereby increasing the concentration of serotonin in the synaptic cleft. This increase in serotonin concentration leads to various physiological and behavioral effects.
Biochemical and Physiological Effects:
5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase serotonin concentration in the synaptic cleft, which leads to an increase in serotonin signaling. This increase in serotonin signaling has been linked to various physiological and behavioral effects, including antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide has several advantages and limitations for lab experiments. One of the advantages is that it is a potent and selective inhibitor of the 5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide, which allows for the study of the role of serotonin in various physiological and behavioral processes. One of the limitations is that it is a synthetic compound, which may limit its applicability in certain types of studies.

Future Directions

There are several future directions for the study of 5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide. One direction is the study of its effects on other neurotransmitter systems. Another direction is the study of its effects on different types of behavior, such as social behavior and cognition. Additionally, there is a need for the development of more potent and selective 5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide inhibitors for use in scientific research.

Synthesis Methods

The synthesis of 5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide involves several steps. The first step involves the reaction of 2-chlorothiophene with ethylmagnesium bromide to form 2-ethylthiophene. The second step involves the reaction of 2-ethylthiophene with 1-methyl-4-piperidinamine to form N-(1-methyl-4-piperidinyl)-2-ethylthiophenecarboxamide. The final step involves the reaction of N-(1-methyl-4-piperidinyl)-2-ethylthiophenecarboxamide with 1-bromo-3-chloropropane to form 5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide.

Scientific Research Applications

5-ethyl-N-(1-methyl-4-piperidinyl)-2-thiophenecarboxamide has been extensively studied in scientific research. It has shown promising results in various studies related to depression, anxiety, and addiction. It has been used as a tool to study the role of serotonin in various physiological and behavioral processes.